Cas no 1207029-94-4 (N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a thieno[3,2-d]pyrimidin-4-one core, substituted with a 4-methylphenyl group at the 7-position and an acetamide-linked 2-chlorobenzyl moiety at the 3-position. This molecular architecture suggests possible bioactivity, particularly in targeting enzyme inhibition or receptor modulation. The compound's distinct heterocyclic framework offers opportunities for further derivatization, making it a valuable intermediate in drug discovery. Its synthetic route and purity are critical for ensuring reproducibility in research applications. Analytical characterization typically includes HPLC, NMR, and mass spectrometry to confirm structural integrity.
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide structure
1207029-94-4 structure
Product name:N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
CAS No:1207029-94-4
MF:C22H18ClN3O2S
MW:423.915222644806
CID:5392752

N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2-Chlorophenyl)methyl]-7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
    • N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
    • Inchi: 1S/C22H18ClN3O2S/c1-14-6-8-15(9-7-14)17-12-29-21-20(17)25-13-26(22(21)28)11-19(27)24-10-16-4-2-3-5-18(16)23/h2-9,12-13H,10-11H2,1H3,(H,24,27)
    • InChI Key: VXSYMEMBHIJNQM-UHFFFAOYSA-N
    • SMILES: C1N(CC(NCC2=CC=CC=C2Cl)=O)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.95±0.46(Predicted)

N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-0113-10μmol
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
10μmol
$69.0 2023-09-11
Life Chemicals
F3398-0113-4mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
4mg
$66.0 2023-09-11
Life Chemicals
F3398-0113-5mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
5mg
$69.0 2023-09-11
Life Chemicals
F3398-0113-25mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
25mg
$109.0 2023-09-11
Life Chemicals
F3398-0113-3mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
3mg
$63.0 2023-09-11
Life Chemicals
F3398-0113-5μmol
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
5μmol
$63.0 2023-09-11
Life Chemicals
F3398-0113-10mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
10mg
$79.0 2023-09-11
Life Chemicals
F3398-0113-2mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
2mg
$59.0 2023-09-11
Life Chemicals
F3398-0113-1mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
1mg
$54.0 2023-09-11
Life Chemicals
F3398-0113-30mg
N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
1207029-94-4
30mg
$119.0 2023-09-11

N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Related Literature

Additional information on N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 1207029-94-4, known as N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of thienopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a thienopyrimidine core, which is a fused bicyclic system comprising a thiophene ring and a pyrimidine ring. The presence of the thienopyrimidine framework imparts unique electronic properties and enhances the molecule's ability to interact with biological targets. The substituents attached to this core further modulate its pharmacological profile. Specifically, the chlorophenyl group and the methylphenyl group contribute to the molecule's lipophilicity and stability, while the acetamide moiety introduces hydrogen bonding capabilities, enhancing bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. The ability of this compound to modulate these enzymes suggests its potential application in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, this compound has also been explored for its role in organic synthesis as a versatile building block. The thienopyrimidine core serves as a valuable scaffold for constructing complex molecular architectures. For example, chemists have utilized this compound as an intermediate in the synthesis of heterocyclic compounds with enhanced photovoltaic properties. These findings underscore its importance in both medicinal and materials chemistry.

The synthesis of N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent functionalization with the chlorophenyl and methylphenyl substituents. The optimization of these steps has been extensively reported in recent literature, emphasizing the importance of stereocontrol and regioselectivity in achieving high yields and purity.

Beyond its synthetic applications, this compound has also been studied for its environmental impact and biodegradation properties. Research conducted by environmental chemists has shown that under specific conditions, this compound undergoes hydrolytic cleavage, leading to the formation of less complex byproducts. These studies are crucial for assessing its safety profile and ensuring sustainable practices in chemical manufacturing.

In conclusion, N-[(2-chlorophenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, with CAS No. 1207029-94-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-XLII-, represents a cutting-edge molecule with multifaceted applications in drug discovery, organic synthesis, and materials science. Its unique structural features and promising biological activities make it a subject of intense research interest across various disciplines.

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